1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine

• Molecular Formula: C13H17Cl2NO2S
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 1-(2,4-dichloro-5-methylphenyl)sulfonyl-2-methylpiperidine
• InChI: InChI=1S/C13H17Cl2NO2S/c1-9-7-13(12(15)8-11(9)14)19(17,18)16-6-4-3-5-10(16)2/h7-8,10H,3-6H2,1-2H3
• InChI Key: LCLKVONZSJXNNL-UHFFFAOYSA-N
• SMILES: CC1CCCCN1S(=O)(=O)C2=C(C=C(C(=C2)C)Cl)Cl

Description

1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine, also known as DIDS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine involves the binding of the compound to specific sites on ion channels and transporters, thereby inhibiting their function. 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine has been found to bind to the extracellular domain of chloride channels and transporters, blocking the movement of chloride ions across the membrane. It has also been found to interact with the intracellular domain of anion exchangers, inhibiting their activity.
Biochemical and Physiological Effects:
1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine has been found to have various biochemical and physiological effects. It has been shown to inhibit cell volume regulation, acid-base balance, and neuronal signaling. 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine has also been found to modulate the activity of various ion channels and transporters, including chloride channels, bicarbonate transporters, and anion exchangers.

Advantages and Limitations for Lab Experiments

1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine has several advantages as a tool for scientific research. It is a highly specific inhibitor of chloride channels and transporters, making it a valuable tool for studying their function. 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine is also relatively easy to use and has a low toxicity profile. However, there are also some limitations to using 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine in lab experiments. It has been found to have off-target effects on other ion channels and transporters, which can complicate data interpretation. Additionally, the effects of 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine can be irreversible, making it difficult to study the recovery of channel or transporter function after inhibition.

Future Directions

There are several future directions for research on 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine. One area of interest is the development of more specific and selective inhibitors of chloride channels and transporters. Another area of research is the investigation of the role of 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine in various physiological processes, including cell volume regulation, acid-base balance, and neuronal signaling. Additionally, the effects of 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine on other ion channels and transporters should be further studied to better understand its off-target effects. Finally, the use of 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine in drug discovery and development should be explored, as it may have potential as a therapeutic agent for various diseases and conditions.

Synthesis Methods

The synthesis of 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine involves the reaction of 2,4-dichloro-5-methylbenzenesulfonyl chloride with 2-methylpiperidine in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained after purification by column chromatography.

Scientific Research Applications

1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine has been widely used in scientific research as a tool to study the function of various ion channels and transporters. It has been found to inhibit chloride channels, bicarbonate transporters, and anion exchangers. 1-[(2,4-Dichloro-5-methylphenyl)sulfonyl]-2-methylpiperidine has also been used to investigate the role of these channels and transporters in various physiological processes such as cell volume regulation, acid-base balance, and neuronal signaling.